Cas no 2171813-53-7 (2-(2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid)

• Product Name: 2-(2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid
• CAS No: 2171813-53-7
• MF: C₂₆H₂₃ClN₂O₅S
• MW: 510.989224672318
• CID: 5829338
• PubChem ID: 165548018
• Update Time: 2025-06-08

2-(2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid
• 2-[(2-{[4-chloro-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)phenyl]formamido}ethyl)sulfanyl]acetic acid
• EN300-1514287
• 2171813-53-7

• Inchi： 1S/C26H23ClN2O5S/c27-22-10-9-16(25(32)28-11-12-35-15-24(30)31)13-23(22)29-26(33)34-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-10,13,21H,11-12,14-15H2,(H,28,32)(H,29,33)(H,30,31)
• InChI Key： BLGLYIYCMVGNQR-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(NCCSCC(=O)O)=O)C=C1NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 510.1016207g/mol
• Monoisotopic Mass: 510.1016207g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 733
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 130Ų

Additional information on 2-(2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid

Research Brief on 2-(2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid (CAS: 2171813-53-7)

The compound 2-(2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid (CAS: 2171813-53-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, including a fluorenylmethoxycarbonyl (Fmoc) protecting group and a sulfanylacetic acid moiety, is being explored for its potential applications in drug development, particularly in the synthesis of peptide-based therapeutics and targeted drug delivery systems.

Recent studies have focused on the role of this compound as a versatile building block in solid-phase peptide synthesis (SPPS). The Fmoc group is widely recognized for its utility in protecting amino groups during peptide synthesis, while the sulfanylacetic acid component offers opportunities for further functionalization, such as conjugation with other biomolecules or drug carriers. Researchers have demonstrated that the compound's stability and reactivity make it an excellent candidate for the development of novel peptide-drug conjugates (PDCs), which are increasingly being investigated for their ability to enhance drug specificity and reduce off-target effects.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists utilized 2-(2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid to synthesize a series of peptide-based inhibitors targeting protease enzymes implicated in cancer progression. The study reported that the compound's incorporation into the peptide backbone significantly improved the inhibitors' binding affinity and selectivity, highlighting its potential as a critical component in the design of next-generation therapeutics.

Another area of interest is the compound's application in the development of prodrugs. A recent preprint on bioRxiv detailed how researchers leveraged the sulfanylacetic acid moiety to create a cleavable linker for a prodrug system designed to release active anticancer agents in response to tumor-specific enzymes. The study underscored the compound's adaptability and its promise in addressing challenges related to drug solubility and bioavailability.

Despite these advancements, challenges remain in optimizing the compound's synthetic pathways and scaling up production for clinical applications. Ongoing research aims to refine the synthesis of 2-(2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid to improve yield and purity, which are critical for its broader adoption in pharmaceutical development. Collaborative efforts between academic institutions and industry partners are expected to drive further innovations in this space.

In conclusion, 2-(2-{4-chloro-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)phenylformamido}ethyl)sulfanylacetic acid (CAS: 2171813-53-7) represents a promising tool in the chemical biology and pharmaceutical toolkit. Its unique structural attributes and versatility in drug design applications position it as a valuable asset for researchers aiming to develop targeted therapies with enhanced efficacy and reduced side effects. Future studies will likely explore its potential in other therapeutic areas, such as infectious diseases and neurodegenerative disorders, further expanding its impact on the field.